Cas no 1255206-87-1 (5-bromo-4,6-dimethyl-1,3-dihydro-2-benzofuran-1-one)

• Product Name: 5-bromo-4,6-dimethyl-1,3-dihydro-2-benzofuran-1-one
• CAS No: 1255206-87-1
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• MDL: MFCD22034484
• CID: 5607890
• PubChem ID: 66643825
• Update Time: 2025-05-24

5-bromo-4,6-dimethyl-1,3-dihydro-2-benzofuran-1-one Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4,6-dimethyl-1,3-dihydro-2-benzofuran-1- one
• 1(3H)-Isobenzofuranone, 5-bromo-4,6-dimethyl-
• 5-bromo-4,6-dimethyl-3H-2-benzofuran-1-one
• 5-bromo-4,6-dimethyl-2-benzofuran-1(3H)-one
• 5-bromo-4,6-dimethyl-1,3-dihydro-2-benzofuran-1-one
• EN300-8190738
• SCHEMBL286354
• 1255206-87-1
• OFPQRIYJGSURJL-UHFFFAOYSA-N

• MDL： MFCD22034484
• Inchi： 1S/C10H9BrO2/c1-5-3-7-8(4-13-10(7)12)6(2)9(5)11/h3H,4H2,1-2H3
• InChI Key： OFPQRIYJGSURJL-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(C)=C(Br)C(C)=C2)CO1

Computed Properties

• Exact Mass: 239.97859g/mol
• Monoisotopic Mass: 239.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.557±0.06 g/cm3(Predicted)
• Boiling Point: 409.0±45.0 °C(Predicted)

Additional information on 5-bromo-4,6-dimethyl-1,3-dihydro-2-benzofuran-1-one

5-Bromo-4,6-Dimethyl-1,3-Dihydro-2-Benzofuran-1-One (CAS No. 1255206-87-1): An Overview of Its Chemical Properties and Potential Applications

5-Bromo-4,6-dimethyl-1,3-dihydro-2-benzofuran-1-one (CAS No. 1255206-87-1) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzofurans, which are known for their diverse biological properties and applications in drug discovery and development.

The chemical structure of 5-bromo-4,6-dimethyl-1,3-dihydro-2-benzofuran-1-one is characterized by a benzofuran core with specific functional groups, including a bromine atom at the 5-position and methyl groups at the 4 and 6 positions. The presence of these substituents imparts unique physical and chemical properties to the molecule, making it an interesting candidate for various research and industrial applications.

In recent years, extensive research has been conducted to explore the potential biological activities of 5-bromo-4,6-dimethyl-1,3-dihydro-2-benzofuran-1-one. Studies have shown that this compound exhibits significant antioxidant properties, which are crucial for protecting cells from oxidative stress and damage. Oxidative stress is a key factor in the development of various diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. Therefore, compounds with strong antioxidant activity are highly sought after in the pharmaceutical industry.

Moreover, 5-bromo-4,6-dimethyl-1,3-dihydro-2-benzofuran-1-one has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is involved in many chronic diseases. Research has demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines and reduce inflammation in both in vitro and in vivo models. These findings suggest that 5-bromo-4,6-dimethyl-1,3-dihydro-2-benzofuran-1-one could be a promising candidate for the development of anti-inflammatory drugs.

The cytotoxicity of 5-bromo-4,6-dimethyl-1,3-dihydro-2-benzofuran-1-one has also been evaluated in various cancer cell lines. Studies have shown that this compound exhibits selective cytotoxicity against certain cancer cells while sparing normal cells. The mechanism of action is believed to involve the induction of apoptosis (programmed cell death) through the activation of specific signaling pathways. These findings highlight the potential of 5-bromo-4,6-dimethyl-1,3-dihydro-2-benzofuran-1-one as an anticancer agent.

In addition to its biological activities, the chemical synthesis of 5-bromo-4,6-dimethyl-1,3-dihydro-2-benzofuran-1-one has been optimized to improve yield and purity. Various synthetic routes have been developed using different starting materials and reaction conditions. One common approach involves the cyclization of a suitable precursor followed by bromination and methylation steps. The choice of reagents and reaction conditions plays a crucial role in achieving high yields and purity levels.

The physical properties of 5-bromo-4,6-dimethyl-1,3-dihydro-2-benzofuran-1-one, such as its melting point, solubility, and stability under different conditions, have also been studied in detail. These properties are important for understanding the behavior of the compound in various environments and for optimizing its use in different applications. For example, solubility data can guide the formulation of drug delivery systems, while stability data can inform storage conditions to ensure product integrity.

In conclusion, 5-bromo-4,6-dimethyl-1,3-dihydro-2-benzofuran-1-one (CAS No. 1255206-87-1) is a versatile compound with promising biological activities and potential applications in drug discovery and development. Its unique chemical structure confers it with antioxidant, anti-inflammatory, and cytotoxic properties that make it an attractive candidate for further research and commercialization. Ongoing studies are expected to uncover more about its mechanisms of action and therapeutic potential.